Cas no 90390-31-1 (N-(3,5-difluorobenzyl)butan-1-amine)

N-(3,5-difluorobenzyl)butan-1-amine structure
90390-31-1 structure
Product Name:N-(3,5-difluorobenzyl)butan-1-amine
CAS No:90390-31-1
MF:C11H15F2N
MW:199.24030995369
CID:1950317
PubChem ID:457614
Update Time:2025-04-21

N-(3,5-difluorobenzyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

    • N-(3,5-difluorobenzyl)butan-1-amine
    • Benzenemethanamine, N-butyl-3,5-difluoro-
    • CHEMBL1182994
    • DTXCID30160641
    • DTXSID10238150
    • N-[(3,5-difluorophenyl)methyl]butan-1-amine
    • 90390-31-1
    • Inchi: 1S/C11H15F2N/c1-2-3-4-14-8-9-5-10(12)7-11(13)6-9/h5-7,14H,2-4,8H2,1H3
    • InChI Key: MRVMVGPOWMSSDI-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=C(C=1)CNCCCC)F

Computed Properties

  • Exact Mass: 199.117
  • Monoisotopic Mass: 199.117
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 1.054
  • Boiling Point: 225.8°C at 760 mmHg
  • Flash Point: 90.4°C
  • Refractive Index: 1.475
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.